Cas no 1040334-12-0 (3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide)

• Product Name: 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide
• CAS No: 1040334-12-0
• MF: C₁₂H₁₂ClN₃O₂S
• MW: 297.760580062866
• CID: 4677841
• Update Time: 2025-06-14

3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-chloro-N-(pyridin-4-ylmethyl)benzenesulfonamide
• 3-AMINO-4-CHLORO-N-(4-PYRIDINYLMETHYL)-BENZENESULFONAMIDE
• 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide

• Inchi： 1S/C12H12ClN3O2S/c13-11-2-1-10(7-12(11)14)19(17,18)16-8-9-3-5-15-6-4-9/h1-7,16H,8,14H2
• InChI Key： IXILEPYUBPDMHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(NCC1C=CN=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Topological Polar Surface Area: 93.5

Additional information on 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide

Research Brief on 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide (CAS: 1040334-12-0)

3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide (CAS: 1040334-12-0) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

Recent studies have highlighted the role of 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide as a modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, providing valuable insights into its mechanism of action.

In addition to its kinase inhibitory properties, 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide has also been investigated for its potential as an antimicrobial agent. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a finding that could pave the way for the development of novel antibiotics.

The synthesis of 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide has been optimized in recent years to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a scalable and efficient synthetic route that employs environmentally friendly reagents and minimizes waste generation. This advancement is particularly significant for the industrial-scale production of the compound, which may be required for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, necessitating the exploration of alternative formulations or structural modifications. Ongoing research is focused on addressing these limitations while maintaining the compound's biological activity.

In conclusion, 3-Amino-4-chloro-N-(4-pyridinylmethyl)-benzenesulfonamide represents a promising candidate for further investigation in the fields of oncology, infectious diseases, and inflammation. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should aim to optimize its pharmacological properties and evaluate its efficacy in relevant animal models.